Cas no 1092300-46-3 (2-(4-Methylphenyl)pyrimidine-4-carboxylic acid)

• Product Name: 2-(4-Methylphenyl)pyrimidine-4-carboxylic acid
• CAS No: 1092300-46-3
• MF: C₁₂H₁₀N₂O₂
• MW: 214.220002651215
• CID: 5710287
• PubChem ID: 33777573
• Update Time: 2025-06-23

2-(4-Methylphenyl)pyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Methylphenyl)pyrimidine-4-carboxylic Acid
• 2-(4-Methylphenyl)pyrimidine-4-carboxylic acid

• Inchi： 1S/C12H10N2O2/c1-8-2-4-9(5-3-8)11-13-7-6-10(14-11)12(15)16/h2-7H,1H3,(H,15,16)
• InChI Key： ZFOUFAQCKVEPNH-UHFFFAOYSA-N
• SMILES： OC(C1=CC=NC(C2C=CC(C)=CC=2)=N1)=O

Additional information on 2-(4-Methylphenyl)pyrimidine-4-carboxylic acid

Introduction to 2-(4-Methylphenyl)pyrimidine-4-carboxylic acid (CAS No. 1092300-46-3)

2-(4-Methylphenyl)pyrimidine-4-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1092300-46-3, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic organic molecule belongs to the pyrimidine class, a scaffold widely recognized for its pharmacological versatility and biological activity. The presence of a carboxylic acid functional group at the 4-position and a methyl-substituted phenyl ring at the 2-position imparts unique chemical properties that make it a valuable intermediate in the synthesis of bioactive molecules.

The structural configuration of 2-(4-Methylphenyl)pyrimidine-4-carboxylic acid positions it as a promising candidate for further derivatization, enabling the development of novel therapeutic agents. Pyrimidine derivatives have long been scrutinized for their potential in modulating various biological pathways, particularly those involving enzymes and receptors crucial in diseases such as cancer, inflammation, and metabolic disorders. The compound's aromatic system, coupled with the pyrimidine core, facilitates interactions with biological targets, making it an attractive building block for drug design.

In recent years, advancements in computational chemistry and high-throughput screening have accelerated the discovery of pharmacophores within complex molecular frameworks. 2-(4-Methylphenyl)pyrimidine-4-carboxylic acid has been subjected to virtual screening and molecular docking studies to identify its binding affinity to specific protein targets. Preliminary findings suggest that this compound exhibits inhibitory activity against certain kinases and enzymes implicated in cellular proliferation and signal transduction. Such properties are particularly relevant in oncology research, where targeting aberrant signaling pathways is a cornerstone of modern cancer therapy.

The synthesis of 2-(4-Methylphenyl)pyrimidine-4-carboxylic acid involves multi-step organic transformations, including condensation reactions, cyclization processes, and functional group modifications. The methodologies employed in its preparation are optimized for yield, purity, and scalability, ensuring that researchers can access sufficient quantities for both preclinical studies and industrial applications. The compound's stability under various storage conditions further enhances its utility as a reagent in synthetic chemistry.

One of the most compelling aspects of 2-(4-Methylphenyl)pyrimidine-4-carboxylic acid is its role as a precursor in the development of small-molecule inhibitors. Researchers have leveraged its scaffold to create analogs with enhanced potency and selectivity. For instance, modifications at the 5-position of the pyrimidine ring or variations in the phenyl substituent have yielded derivatives with improved pharmacokinetic profiles. These derivatives are being evaluated in vitro and in vivo to assess their therapeutic potential against a range of diseases.

The pharmaceutical industry has taken note of the promising attributes of 2-(4-Methylphenyl)pyrimidine-4-carboxylic acid, leading to increased investment in its exploration. Collaborative efforts between academic institutions and biotechnology companies aim to elucidate its mechanism of action and translate laboratory findings into clinical candidates. The compound's compatibility with modern drug discovery platforms makes it a cornerstone in libraries designed for high-throughput screening.

Moreover, the environmental impact of synthesizing 2-(4-Methylphenyl)pyrimidine-4-carboxylic acid has been considered in recent research endeavors. Green chemistry principles have been integrated into synthetic routes to minimize waste generation and reduce reliance on hazardous reagents. Such sustainable practices not only align with regulatory requirements but also contribute to cost-effective production processes.

As our understanding of disease mechanisms evolves, so does the demand for innovative therapeutic strategies. 2-(4-Methylphenyl)pyrimidine-4-carboxylic acid continues to be a focal point in medicinal chemistry due to its structural adaptability and functional diversity. Its potential applications extend beyond oncology into areas such as immunomodulation and neuropharmacology, where pyrimidine-based compounds have demonstrated efficacy.

The future prospects for 2-(4-Methylphenyl)pyrimidine-4-carboxylic acid are bright, with ongoing research aimed at uncovering new derivatives with improved pharmacological properties. Advances in synthetic methodologies will further streamline access to this compound, fostering innovation across multiple disciplines within pharmaceutical science. As interest grows, so too will collaborations aimed at translating basic research into tangible medical breakthroughs.